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Compound of Interest

Compound Name: Maneb

Cat. No.: B1676018

For Researchers, Scientists, and Drug Development Professionals

Introduction

Maneb, a manganese-containing ethylene-bis-dithiocarbamate (EBDC) fungicide, has been
widely used in agriculture to control a broad spectrum of fungal diseases on fruits, vegetables,
and field crops. Understanding its environmental fate and persistence is crucial for assessing
its potential ecological impact and ensuring its safe use. This technical guide provides an in-
depth overview of the current scientific knowledge regarding the environmental degradation,
persistence, and mobility of Maneb and its principal metabolite, ethylenethiourea (ETU).

Physicochemical Properties

A summary of the key physicochemical properties of Maneb is presented below. These
properties influence its behavior and transport in the environment.
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Property Value Reference
Manganese

Chemical Name ethylenebis(dithiocarbamate) [1]
(polymeric)

CAS Number 12427-38-2 [1]

Molecular Formula (C4HsMNN2S4)n [1]

Molecular Weight 265.29 g/mol (monomer) [1]

Water Solubility 6 mg/L [1]

Vapor Pressure Negligible at 20 °C [1]

Appearance Yellow powder [1]

Environmental Fate and Persistence

Maneb is characterized by its relatively low persistence in the environment, readily
transforming into other compounds. Its primary and most significant degradation product is
ethylenethiourea (ETU), which exhibits greater persistence and mobility.[1]

Degradation in Soil

Maneb degradation in soil occurs under both aerobic and anaerobic conditions.[1] The field
half-life of Maneb is reported to be between 12 and 36 days.[1] The primary degradation
pathway in soil involves the formation of ETU.[1] The degradation of Maneb in soil is influenced

by factors such as solil type, organic matter content, and microbial activity.

Table 1: Aerobic and Anaerobic Soil Metabolism of Maneb

Condition Half-life (DTso) Metabolites Reference
Aerobic < 2 days ETU, EU, CO2 [2]
Anaerobic 8 days ETU, EU [2]

Degradation in Water
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In aquatic environments, Maneb undergoes rapid degradation. Under anaerobic aquatic
conditions, Maneb can degrade completely within one hour.[1] Hydrolysis is a key degradation
process, and its rate is influenced by pH and temperature. The half-life of Maneb in water at pH
5-9 is reported to be less than one day.[2] Identified hydrolysis products include ethylene
bisisothiocyanate sulfide (EBIS), ethylenethiourea (ETU), and ethyleneurea (EU).[2]

Photolysis also contributes to the degradation of Maneb in water. Aqueous photolysis studies
have shown that the half-life of Maneb can be less than 3 hours with complete disappearance.
[2] Photodegradation products include EBIS, ETU, ethylenediamine (EDA), and EU.[2]

Table 2: Hydrolysis and Photolysis of Maneb in Water

Degradation

Condition Half-life (DTso) Reference
Products

Hydrolysis (pH 5-9) <1 day EBIS, ETU, EU [2]

Aqueous Photolysis < 3 hours EBIS, ETU, EDA, EU [2]

Mobility and Transport

Maneb itself exhibits low mobility in soil. It is strongly bound by most soils and has low water
solubility, which limits its potential to leach into groundwater.[1] Studies have shown that
Maneb residues generally do not leach below the top 5 inches of soil.[1] The soil adsorption
coefficient (Koc) for Maneb is estimated to be 240, suggesting moderate mobility; however, it is
often considered to be immobile due to its rapid degradation and strong binding to soil

particles.[3]

In contrast, its primary metabolite, ETU, is more mobile due to its higher water solubility and
weaker adsorption to solil particles.[2] This presents a potential concern for groundwater

contamination.

Table 3: Soil Adsorption and Mobility of Maneb and ETU
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Mobility
Classification

Compound Koc (mL/g) Reference

Moderate (often

Maneb 240 _ _ _ [3]
considered immobile)

ETU 0.71 - 1.13 (Kd) High 2]

Bioaccumulation

The potential for Maneb to bioaccumulate in aquatic organisms is considered to be low. A study
on golden ide fish measured a bioconcentration factor (BCF) of less than 10.[3] This low BCF
value suggests that Maneb is not likely to accumulate to significant levels in the tissues of

aguatic organisms.

Table 4: Bioaccumulation Potential of Maneb

Bioconcentration

Organism Conclusion Reference
Factor (BCF)

Golden Ide (Leuciscus Low bioaccumulation

' <10 . [3]

idus melanotus) potential

Degradation Pathway of Maneb

The degradation of Maneb proceeds through several key intermediates, with ethylenethiourea
(ETU) being the most significant from an environmental and toxicological perspective. The

following diagram illustrates the primary degradation pathway.

Ethylenethiourea (ETU) Ethyleneurea (EU) Mineralization CO:

Hydrolysis/
Photolysis Ethylenebisisothiocyanate
sulfide (EBIS) — |
Ethylenediamine (EDA)
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Caption: Primary degradation pathway of Maneb to its major metabolites.

Experimental Protocols

The environmental fate of Maneb has been investigated through a variety of laboratory and
field studies. The following sections provide an overview of the typical experimental
methodologies employed.

Soil Metabolism Studies

Aerobic and anaerobic soil metabolism studies are conducted to determine the rate and
pathway of Maneb degradation in soil.
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Caption: General workflow for a soil metabolism study.

A typical aerobic soil metabolism study involves treating a characterized soil sample with
radiolabeled Maneb (e.g., 1*C-Maneb) and incubating it in the dark at a constant temperature
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and moisture content. Air is passed through the incubation system to maintain aerobic
conditions, and volatile traps are used to collect any evolved *COz2 or other volatile organic
compounds. Soil samples are collected at various time intervals and extracted with appropriate
solvents. The extracts are then analyzed using techniques such as High-Performance Liquid
Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) to identify
and quantify Maneb and its degradation products. The unextracted soil residue is analyzed for
bound residues. Anaerobic studies follow a similar protocol but are conducted in the absence of
oxygen, typically after an initial aerobic phase.

Hydrolysis Studies

Hydrolysis studies are performed to determine the rate of Maneb degradation in water at
different pH levels.
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Caption: General workflow for a hydrolysis study.

Sterile aqueous buffer solutions at environmentally relevant pH values (e.g., 5, 7, and 9) are
prepared. Maneb is added to these solutions, which are then incubated in the dark at a
constant temperature. Samples are collected at specified time intervals and analyzed directly
by HPLC or LC-MS to determine the concentration of the parent compound and any
degradation products.
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Photolysis Studies

Photolysis studies assess the degradation of Maneb in water and on soil surfaces when

exposed to light.
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N
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(e.g., Xenon Arc Lamp) Control Sample
Simulating Sunlight P

N

Periodic Sampling

:
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Caption: General workflow for a photolysis study.

For aqueous photolysis, a solution of Maneb in sterile, buffered water is exposed to a light
source that simulates natural sunlight (e.g., a xenon arc lamp). For soil photolysis, a thin layer
of soil treated with Maneb is similarly irradiated. Dark control samples are incubated under the
same conditions but without light exposure to differentiate between photolytic and other
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degradation processes. Samples are collected over time and analyzed to determine the rate of
degradation and identify photoproducts.

Conclusion

Maneb is a non-persistent fungicide that rapidly degrades in the environment through biotic
and abiotic processes. Its primary metabolite, ETU, is more persistent and mobile, warranting
consideration in environmental risk assessments. The fate and persistence of Maneb are
influenced by a variety of environmental factors, including soil type, pH, temperature, and
sunlight. The data and methodologies presented in this guide provide a comprehensive
overview for researchers and professionals involved in the study and regulation of this
fungicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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